2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine
Overview
Description
2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine, also known as BZT, is a benzodiazepine derivative that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research and development.
Mechanism of Action
2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine acts by binding to the benzodiazepine site on the GABA-A receptor, which enhances the activity of the inhibitory neurotransmitter GABA. This results in anxiolytic, sedative, and anticonvulsant effects.
Biochemical and Physiological Effects:
2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine has been found to exhibit a wide range of biochemical and physiological effects, including anxiolytic, sedative, anticonvulsant, and muscle relaxant properties. Additionally, 2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine has been found to exhibit antioxidant and anti-inflammatory effects, making it a promising candidate for further research in the field of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine is its ability to selectively bind to the benzodiazepine site on the GABA-A receptor, which results in fewer side effects compared to other benzodiazepine derivatives. However, one of the limitations of 2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine is its relatively low affinity for the GABA-A receptor, which may limit its therapeutic potential.
Future Directions
There are several potential future directions for research on 2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine. One area of interest is the development of more potent derivatives of 2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine that exhibit higher affinity for the GABA-A receptor. Additionally, further research is needed to investigate the potential therapeutic applications of 2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, the anticancer properties of 2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine warrant further investigation, particularly in the development of novel cancer therapeutics.
Scientific Research Applications
2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine has been extensively studied for its potential therapeutic applications, particularly in the treatment of anxiety and depression. It has also been investigated for its potential as an anticonvulsant and as a treatment for sleep disorders. Additionally, 2-phenyl-5-(phenylthio)-3H-1,3,4-benzotriazepine has been found to exhibit anticancer properties, making it a promising candidate for further research in the field of oncology.
properties
IUPAC Name |
2-phenyl-5-phenylsulfanyl-3H-1,3,4-benzotriazepine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3S/c1-3-9-15(10-4-1)19-21-18-14-8-7-13-17(18)20(23-22-19)24-16-11-5-2-6-12-16/h1-14H,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEJFJUSPSGSYTG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=NN2)SC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-phenyl-5-phenylsulfanyl-3H-1,3,4-benzotriazepine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 4-benzyl-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinecarboxylate](/img/structure/B4674587.png)
![4-bromo-2-{[2-(3-methylphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl methanesulfonate](/img/structure/B4674589.png)
![N-(3-acetylphenyl)-1-[3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-4-piperidinecarboxamide](/img/structure/B4674610.png)
![N-(3,4-dichlorophenyl)-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]urea](/img/structure/B4674618.png)
![4-{[2-(4-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-fluorobenzoate](/img/structure/B4674625.png)
![3-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4674640.png)
![N-cyclopropyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B4674647.png)
![3-(3,5-dichloro-4-hydroxyphenyl)-2-mercapto-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4674663.png)
![ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate](/img/structure/B4674670.png)
![1-[(2,5-dimethyl-4-propoxyphenyl)sulfonyl]-4-methylpiperazine](/img/structure/B4674679.png)
![3-methoxy-N-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-2-naphthamide](/img/structure/B4674680.png)
